tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C10H19NO4/c1-10(2,3)15-9(14)11-7(5-12)4-8(11)6-13/h7-8,12-13H,4-6H2,1-3H3
• InChI Key: ZEVITVQAVGWZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC1CO)CO
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

Tert-Butyl 2,4-bis(hydroxymethyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO4 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Silylmethyl-substituted aziridine and azetidine, including tert-butyl derivatives, have been utilized to efficiently generate imidazoline, oxazolidine, and tetrahydropyrimidine products. The tert-butyldiphenylsilylmethyl function plays a crucial role in controlling the regioselectivity of these reactions (Yadav & Sriramurthy, 2005).

• Researchers have developed a scalable route to synthesize enantiomerically pure tert-butyl derivatives of azetidine, such as tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate, for potential pharmaceutical applications (Maton et al., 2010).

• Bis(tert-butylperoxy)iodobenzene has been shown to transform primary azides to nitriles and secondary azides to ketones, offering potential for industrial applications (Zhao et al., 2012).

• The compound tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized, offering potential for further selective derivation on azetidine and cyclobutane rings (Meyers et al., 2009).

• A one-pot, gram-scale synthesis of protected 3-haloazetidines has been developed, enabling the rapid synthesis of valuable azetidine-3-carboxylic acid derivatives for medicinal chemistry (Ji et al., 2018).

• The synthesis of ortho-linked polyamides derived from 4-tert-butylcatechol demonstrates high thermal stability, suitable for transparent, flexible, and tough films with high glass transition temperatures (Hsiao et al., 2000).